Cas no 2034602-29-2 (N-[3-(1,3-benzothiazol-2-yl)phenyl]-1-methoxynaphthalene-2-carboxamide)

N-[3-(1,3-benzothiazol-2-yl)phenyl]-1-methoxynaphthalene-2-carboxamide structure
2034602-29-2 structure
Product Name:N-[3-(1,3-benzothiazol-2-yl)phenyl]-1-methoxynaphthalene-2-carboxamide
CAS No:2034602-29-2
MF:C25H18N2O2S
MW:410.487624645233
CID:5407386
PubChem ID:86263425
Update Time:2023-11-21

N-[3-(1,3-benzothiazol-2-yl)phenyl]-1-methoxynaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2034602-29-2
    • N-[3-(1,3-benzothiazol-2-yl)phenyl]-1-methoxynaphthalene-2-carboxamide
    • F5127-0811
    • AKOS024499782
    • N-(3-(benzo[d]thiazol-2-yl)phenyl)-1-methoxy-2-naphthamide
    • Inchi: 1S/C25H18N2O2S/c1-29-23-19-10-3-2-7-16(19)13-14-20(23)24(28)26-18-9-6-8-17(15-18)25-27-21-11-4-5-12-22(21)30-25/h2-15H,1H3,(H,26,28)
    • InChI Key: QNISKYPXHBUYPA-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1C1C=CC=C(C=1)NC(C1=CC=C2C=CC=CC2=C1OC)=O

Computed Properties

  • Exact Mass: 410.10889899g/mol
  • Monoisotopic Mass: 410.10889899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 602
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 79.5Ų

N-[3-(1,3-benzothiazol-2-yl)phenyl]-1-methoxynaphthalene-2-carboxamide Pricemore >>

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N-[3-(1,3-benzothiazol-2-yl)phenyl]-1-methoxynaphthalene-2-carboxamide Related Literature

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